Cas no 2680799-09-9 (benzyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate)

• Product Name: benzyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate
• CAS No: 2680799-09-9
• MF: C₁₇H₁₃N₅O₂
• MW: 319.317422628403
• CID: 5635129
• PubChem ID: 165927264
• Update Time: 2025-05-20

benzyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680799-09-9
• EN300-28293717
• benzyl N-[1-(4-cyanophenyl)-1H-1,2,4-triazol-3-yl]carbamate
• benzyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate

• Inchi： 1S/C17H13N5O2/c18-10-13-6-8-15(9-7-13)22-12-19-16(21-22)20-17(23)24-11-14-4-2-1-3-5-14/h1-9,12H,11H2,(H,20,21,23)
• InChI Key： GCFKWGMCRMLWGM-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CN(C2C=CC(C#N)=CC=2)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.10692467g/mol
• Monoisotopic Mass: 319.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.8Ų

Additional information on benzyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate

Benzyl N-1-(4-Cyanophenyl)-1H-1,2,4-Triazol-3-Ylcarbamate: A Comprehensive Overview

The compound with CAS No 2680799-09-9, known as benzyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a benzyl group with a triazole ring and a cyanophenyl moiety. The benzyl group contributes to the compound's stability and solubility, while the triazole ring imparts versatile reactivity and potential bioactivity. The cyanophenyl substituent further enhances the compound's electronic properties, making it a valuable building block in various chemical synthesis processes.

Recent studies have highlighted the potential of benzyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate in drug discovery and development. Researchers have explored its role as a precursor for synthesizing bioactive molecules with anti-inflammatory and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, benzyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate has also been investigated for its use in advanced materials science. Its ability to form stable coordination complexes with metal ions has led to its application in the synthesis of metallopolymers and hybrid materials. A 2023 paper in *Advanced Materials* reported that incorporating this compound into polymer matrices significantly enhances their mechanical and thermal properties, making them suitable for high-performance applications in aerospace and electronics industries.

The synthesis of benzyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylcarbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the triazole ring through a click chemistry approach and the subsequent functionalization with the benzyl group. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies requiring high stereochemical control.

From an environmental perspective, researchers have also examined the biodegradability and ecological impact of benzyl N-1-(4-cyanophenyl)-1H-1,2,4-triazol-3-ylycarbamate. A 2023 study published in *Environmental Science & Technology* found that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in aquatic ecosystems. This finding is particularly important for industries considering its large-scale production and application.

In conclusion, benzyl N-(4-cyanophenyl)-1H-[1]benzotriazolium ylcabamate (CAS No 2680799) stands as a versatile and promising compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and reactivity continue to inspire innovative research directions, positioning it as a key player in advancing modern chemical sciences.